Cas no 952395-33-4 (Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 952395-33-4
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 1986150
• PubChem ID: 50997800
• Update Time: 2025-10-20

Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate
• ETHYL 4-METHYL-2-(3-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE
• BNPZQHUVQCFSMJ-UHFFFAOYSA-N
• 2-(3-Methoxy-phenyl)-4-methyl-thiazole-5-carboxylic acid ethyl ester
• Ethyl4-Methyl-2-(3-methoxyphenyl)thiazole-5-carboxylate
• 952395-33-4
• ethyl 2-(3-methoxyphenyl)-4-methylthiazole-5-carboxylate
• DTXSID70679202
• DB-187201
• SCHEMBL2881560
• Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate

• MDL： MFCD11845858
• Inchi： 1S/C14H15NO3S/c1-4-18-14(16)12-9(2)15-13(19-12)10-6-5-7-11(8-10)17-3/h5-8H,4H2,1-3H3
• InChI Key： BNPZQHUVQCFSMJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 277.07726451Da
• Monoisotopic Mass: 277.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 952395-33-4)

Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 952395-33-4) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a 3-methoxyphenyl group, a methyl-substituted thiazole ring, and an ethyl carboxylate moiety, making it a versatile intermediate in synthetic chemistry. Its CAS number 952395-33-4 serves as a critical identifier for researchers and industries seeking high-purity standards.

In recent years, the demand for thiazole derivatives like Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate has surged due to their potential in drug discovery and development. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in designing compounds with anti-inflammatory, antimicrobial, or anticancer properties. The 3-methoxyphenyl group, for instance, is often associated with enhanced pharmacokinetic profiles, a topic frequently searched in AI-driven drug design platforms.

The synthesis of CAS No. 952395-33-4 typically involves multi-step organic reactions, including condensation and cyclization processes. A common query among chemists is how to optimize the yield of such thiazole carboxylates, reflecting the growing emphasis on green chemistry and sustainable synthesis methods. Innovations like catalyst-free reactions or microwave-assisted synthesis are often explored to improve efficiency, aligning with the industry's shift toward eco-friendly practices.

From an analytical perspective, Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for its applications in high-value chemical research. Questions about its solubility, stability under various conditions, and compatibility with other reagents are frequently addressed in academic forums and search engines.

Beyond pharmaceuticals, this compound has garnered attention in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-rich thiazole ring make it a candidate for OLEDs or photovoltaic devices, topics trending in renewable energy discussions. The ethyl ester group further allows for derivatization, enabling tailored properties for specific applications.

In summary, Ethyl 2-(3-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 952395-33-4) represents a multifaceted compound with significant potential across scientific disciplines. Its relevance to drug discovery, sustainable synthesis, and advanced materials ensures ongoing interest, making it a subject of both academic and industrial research. As innovations in AI-aided molecular design and green chemistry evolve, this compound is poised to play a pivotal role in future breakthroughs.